Cas no 1387912-63-1 (3-Iodophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Iodophenyl 4-methylbenzene-1-sulfonate
• CAS No: 1387912-63-1
• MF: C₁₃H₁₁IO₃S
• MW: 374.194114923477
• CID: 6171656
• PubChem ID: 29800479
• Update Time: 2025-10-18

3-Iodophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-7176352
• F70197
• AKOS008673175
• 3-IODOPHENYL 4-METHYLBENZENE-1-SULFONATE
• 1387912-63-1
• 3-Iodophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H11IO3S/c1-10-5-7-13(8-6-10)18(15,16)17-12-4-2-3-11(14)9-12/h2-9H,1H3
• InChI Key： UHAYPEVBROISHW-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.94736g/mol
• Monoisotopic Mass: 373.94736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Iodophenyl 4-methylbenzene-1-sulfonate

Introduction to 3-Iodophenyl 4-methylbenzene-1-sulfonate (CAS No. 1387912-63-1)

3-Iodophenyl 4-methylbenzene-1-sulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 1387912-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonates, which are widely recognized for their versatile applications in drug synthesis, ligand design, and functional material development. The presence of both an iodine substituent and a sulfonate group on a benzene ring framework imparts unique chemical properties, making it a valuable intermediate in various synthetic pathways.

The molecular structure of 3-Iodophenyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a methyl group at the 4-position and an iodine atom at the 3-position, further functionalized with a sulfonate group at the 1-position. This arrangement creates a highly reactive platform for further chemical modifications, enabling its use in constructing more complex molecules. The sulfonate group, being highly polar, enhances solubility in polar solvents, while the iodine atom serves as a handle for cross-coupling reactions such as Suzuki or Stille couplings, which are pivotal in modern pharmaceutical synthesis.

In recent years, 3-Iodophenyl 4-methylbenzene-1-sulfonate has been explored in the development of novel therapeutic agents. Its structural features make it an excellent candidate for designing molecules with specific biological activities. For instance, researchers have leveraged its scaffold to create derivatives with potential applications in oncology and anti-inflammatory treatments. The sulfonate moiety is particularly interesting as it can interact with biological targets through hydrogen bonding and ionic interactions, improving binding affinity and pharmacokinetic properties.

One of the most compelling aspects of 3-Iodophenyl 4-methylbenzene-1-sulfonate is its role in transition metal-catalyzed reactions. The iodine atom at the 3-position facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents at other positions on the benzene ring. This modularity has been exploited to generate libraries of compounds for high-throughput screening, accelerating the discovery of new drug candidates. Moreover, the methyl group at the 4-position can be further functionalized through oxidation or reduction reactions, providing additional avenues for structural diversification.

Recent studies have highlighted the utility of 3-Iodophenyl 4-methylbenzene-1-sulfonate in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system formed by the aromatic ring enhances electron delocalization, making it suitable for applications in optoelectronic devices. Researchers have reported its incorporation into polymer backbones to improve charge transport properties, demonstrating its potential beyond pharmaceutical applications.

The synthesis of 3-Iodophenyl 4-methylbenzene-1-sulfonate typically involves multi-step processes starting from commercially available aromatic precursors. Key steps include halogenation to introduce the iodine atom, followed by sulfonation to attach the sulfonate group. The regioselectivity of these reactions is crucial to achieving the desired product with minimal side products. Advances in catalytic methods have refined these synthetic routes, improving yields and reducing environmental impact.

In conclusion,3-Iodophenyl 4-methylbenzene-1-sulfonate (CAS No. 1387912-63-1) is a multifaceted compound with broad applicability across pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications and functionalizations, making it indispensable in modern synthetic chemistry. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.